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Compound of Interest

Compound Name: 2,3-Dibromo-4-iodopyridine

Cat. No.: B15244767 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: In-depth Technical Guide on the Physical and Chemical Properties of 2,3-Dibromo-4-
iodopyridine

Executive Summary
This technical guide addresses the physical and chemical properties of 2,3-Dibromo-4-
iodopyridine. Extensive searches of scientific literature and chemical databases have

revealed a significant lack of specific experimental data for the 2,3-Dibromo-4-iodopyridine
isomer. This suggests that it is either a novel, rare, or not extensively characterized compound.

However, to provide valuable insights for researchers in the field, this guide presents a

comprehensive overview of the available data for several closely related and commercially

available isomers of di-bromo-iodo-pyridine. This comparative analysis of its structural analogs

will serve as a foundational resource for predicting the characteristics and reactivity of 2,3-
Dibromo-4-iodopyridine. The guide also includes a generalized synthetic methodology for this

class of compounds.

Physicochemical Properties of Bromo-Iodo-Pyridine
Isomers
The following tables summarize the known physical and chemical properties of various bromo-

iodo-pyridine isomers. This data can be used to estimate the properties of the 2,3-Dibromo-4-
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iodopyridine isomer.

Property
2-Bromo-4-
iodopyridine

4-Bromo-2-
iodopyridine

5-Bromo-2-
iodopyridine

3-Bromo-4-
iodopyridine

Molecular

Formula
C₅H₃BrIN C₅H₃BrIN C₅H₃BrIN C₅H₃BrIN

Molecular Weight
283.89 g/mol [1]

[2]
283.89 g/mol [3] 283.89 g/mol 283.89 g/mol [4]

Melting Point 61 °C[5] No data available 113-117 °C No data available

Boiling Point
286.7 °C

(Predicted)[2][5]
No data available No data available No data available

Density
2.347 g/cm³

(Predicted)[2][5]
No data available No data available No data available

Solubility
Slightly soluble in

water[5]
No data available No data available No data available

CAS Number
100523-96-4[1]

[2][5]
100523-83-9[3] 223463-13-6 89167-19-1[4]

Synthesis and Experimental Protocols
A specific, validated experimental protocol for the synthesis of 2,3-Dibromo-4-iodopyridine is

not available in the reviewed literature. However, a general approach to the synthesis of

halogenated pyridines involves the diazotization of an aminopyridine precursor, followed by a

Sandmeyer-type reaction.

A plausible synthetic route for a di-bromo-iodo-pyridine is outlined in the workflow below. This

process would typically start from a suitable di-bromo-amino-pyridine, which is then converted

to the target iodo-compound.

Generalized Synthetic Workflow for a Di-bromo-iodo-
pyridine
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Generalized Synthesis of a Di-bromo-iodo-pyridine

Di-bromo-amino-pyridine

Diazotization
(NaNO2, H2SO4)

Diazo Salt Intermediate

Iodination
(KI)

Crude Di-bromo-iodo-pyridine

Purification
(e.g., Recrystallization)

Pure Di-bromo-iodo-pyridine

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a di-bromo-iodo-pyridine.

Reactivity and Chemical Properties
Halogenated pyridines are versatile intermediates in organic synthesis. The bromine and iodine

substituents can participate in a variety of cross-coupling reactions, such as Suzuki, Stille, and

Sonogashira couplings, allowing for the introduction of a wide range of functional groups. The
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reactivity of the halogens is influenced by their position on the pyridine ring. Generally, iodine is

a better leaving group than bromine in such reactions.

Biological Activity and Signaling Pathways
There is no specific information available in the searched literature regarding the biological

activity or associated signaling pathways for 2,3-Dibromo-4-iodopyridine or its close isomers.

Research on some halogenated pyridines has explored their potential as intermediates in the

synthesis of pharmaceutically active compounds. For instance, 2-Bromo-4-iodopyridine has

been investigated for its potential as an inhibitor of the bacterial enzyme catechol-O-

methyltransferase (COMT).[1] However, a detailed understanding of the biological effects of

2,3-Dibromo-4-iodopyridine would require dedicated screening and in-depth pharmacological

studies.

Conclusion
While direct experimental data for 2,3-Dibromo-4-iodopyridine remains elusive, this guide

provides a valuable starting point for researchers by summarizing the properties of its known

isomers. The provided data and generalized synthetic workflow can inform the design of future

studies aimed at synthesizing and characterizing this novel compound. Further experimental

investigation is necessary to elucidate the specific physical, chemical, and biological properties

of 2,3-Dibromo-4-iodopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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